Cas no 538-70-5 (4-(1,2-dithiolan-3-yl)butyric acid)

• Product name: 4-(1,2-dithiolan-3-yl)butyric acid
• CAS No: 538-70-5
• MF: C₈H₁₄O₂S₂
• MW: 206.325560092926
• CID: 1585825

4-(1,2-dithiolan-3-yl)butyric acid Chemical and Physical Properties

Names and Identifiers

• 4-(1,2-dithiolan-3-yl)butyric acid
• 5,8-thioctic acid
• 1,2-Dithiane-3-butanoic acid

• Inchi： 1S/C8H14O2S2/c9-8(10)5-1-3-7-4-2-6-11-12-7/h7H,1-6H2,(H,9,10)
• InChI Key： MTSAFMGALDKUGI-UHFFFAOYSA-N
• SMILES： S1CCCC(CCCC(O)=O)S1

Computed Properties

• Exact Mass: 192.02796

Experimental Properties

• Density: 1.209±0.06 g/cm3(Predicted)
• Melting Point: 58 °C
• Boiling Point: 365.1±11.0 °C(Predicted)
• PSA: 37.3
• pka: 4.76±0.10(Predicted)